Cas no 31604-39-4 (2-(4-Nitrophenyl)isoindoline-1,3-dione)

• Product Name: 2-(4-Nitrophenyl)isoindoline-1,3-dione
• CAS No: 31604-39-4
• MF: C₁₄H₈N₂O₄
• MW: 268.224323272705
• CID: 308866
• PubChem ID: 101314
• Update Time: 2025-05-20

2-(4-Nitrophenyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitrophenyl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)isoindole-1,3-dione
• N-(p-Nitrophenyl)phthalimide
• 1H-Isoindole-1,3(2H)-dione,2-(4-nitrophenyl)
• 2-(4-nitrophenyl)-1H-isoindole-1,3(2H)-dione
• 2-(4-NITRO-PHENYL)-ISOINDOLE-1,3-DIONE
• N-(p-nitrophenyl)phthalanilic acid
• N-[4'-(nitrophenyl)]phthalimide
• N-p-nitrophenylphthalimide
• NSC 406342
• 2-(4-nitrophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
• AI3-02623
• CHEMBL27783
• NSC406342
• Z198198220
• AKOS001268560
• EN300-7142296
• SB64426
• FT-0629238
• N-(4-NITROPHENYL)PHTHALAMIDE
• DTXSID70185494
• BDBM50488720
• NSC-406342
• MJN47DN89K
• N-(4-nitrophenyl)phthalimide
• 1H-Isoindole-1,3(2H)-dione, 2-(4-nitrophenyl)-
• UNII-MJN47DN89K
• CCG-233794
• FT-0629239
• 2-(4-Nitrophenyl)-1H-isoindole-1,3(2H)-dione #
• Oprea1_210160
• SCHEMBL1973251
• 31604-39-4
• DB-048079
• G86118
• STK390545

• MDL： MFCD00023049
• Inchi： 1S/C14H8N2O4/c17-13-11-3-1-2-4-12(11)14(18)15(13)9-5-7-10(8-6-9)16(19)20/h1-8H
• InChI Key： PHBJJKVNDZUAGC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 268.04800
• Monoisotopic Mass: 268.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.501
• Boiling Point: 494.2°C at 760 mmHg
• Flash Point: 252.7°C
• Refractive Index: 1.694
• PSA: 83.20000
• LogP: 2.98360
• Solubility: Not determined

2-(4-Nitrophenyl)isoindoline-1,3-dione Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25

Additional information on 2-(4-Nitrophenyl)isoindoline-1,3-dione

Introduction to 2-(4-Nitrophenyl)isoindoline-1,3-dione (CAS No. 31604-39-4)

2-(4-Nitrophenyl)isoindoline-1,3-dione, with the CAS number 31604-39-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which consists of an isoindoline-1,3-dione core substituted with a 4-nitrophenyl group. The combination of these functional groups imparts a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 2-(4-Nitrophenyl)isoindoline-1,3-dione is C₁₅H₉N₃O₄, and its molecular weight is approximately 295.25 g/mol. The compound is a solid at room temperature and exhibits good thermal stability. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in a variety of experimental conditions.

In the realm of medicinal chemistry, 2-(4-Nitrophenyl)isoindoline-1,3-dione has been the subject of several studies due to its potential pharmacological activities. Recent research has highlighted its anti-inflammatory and antioxidant properties, which are attributed to the presence of the nitro group and the isoindoline-1,3-dione moiety. These properties make it a promising lead compound for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory effects of 2-(4-Nitrophenyl)isoindoline-1,3-dione. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(4-Nitrophenyl)isoindoline-1,3-dione could be developed into a novel anti-inflammatory drug for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its medicinal applications, 2-(4-Nitrophenyl)isoindoline-1,3-dione has also shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C in 2021 explored the use of this compound as an electron acceptor in organic solar cells. The researchers reported that devices incorporating 2-(4-Nitrophenyl)isoindoline-1,3-dione exhibited improved power conversion efficiencies compared to those using traditional acceptors.

The synthesis of 2-(4-Nitrophenyl)isoindoline-1,3-dione typically involves a multi-step process that begins with the reaction of 4-nitrobenzaldehyde with phthalimide to form the corresponding benzophenone imine intermediate. This intermediate is then cyclized under acidic conditions to yield the final product. The synthetic route is well-established and can be scaled up for industrial production.

In terms of safety and handling, 2-(4-Nitrophenyl)isoindoline-1,3-dione should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

To summarize, 2-(4-Nitrophenyl)isoindoline-1,3-dione (CAS No. 31604-39-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.